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l. Introduction and Application Notes

The Anti-de Sitter/Conformal Field Theory (AdS/CFT) correspondence, also known as
gauge/gravity duality, posits a remarkable equivalence between a theory of gravity in a d-
dimensional Anti-de Sitter (AdS) spacetime and a quantum field theory (QFT) without gravity on
its (d-1)-dimensional boundary.[1][2][3] This duality provides a powerful toolkit for studying
strongly coupled quantum systems, which are notoriously difficult to analyze with traditional
methods, by mapping them to more tractable problems in classical gravity.[1][2] One of the
most profound entries in this holographic dictionary is the relationship between the
entanglement entropy of a region in the boundary QFT and the area of a specific surface in the
bulk AdS spacetime.[4][5]

Entanglement entropy is a measure of the quantum correlations between a subsystem and its
complement.[6][7] In the context of the ADS/CFT correspondence, the Ryu-Takayanagi (RT)
formula provides a simple and elegant geometric prescription for its calculation.[8] It states that
the entanglement entropy of a spatial region A on the boundary is proportional to the area of a
minimal surface, yA, in the bulk spacetime that ends on the boundary of A.[4][7]

The Bafados-Teitelboim-Zanelli (BTZ) black hole is a solution to Einstein's equations with a
negative cosmological constant in (2+1) dimensions.[9][10] It serves as a crucial theoretical
laboratory for studying the quantum aspects of black holes and gravity due to its simplicity and
its exact holographic duality with a 2-dimensional conformal field theory (CFT).[9][10]
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Calculating the holographic entanglement entropy in BTZ spacetime allows researchers to
probe fundamental questions about black hole thermodynamics, the nature of spacetime, and
the information paradox.[11][12] For instance, it has been shown that the Bekenstein-Hawking
entropy of the BTZ black hole can be derived from a holographic entanglement entropy
calculation, suggesting that spacetime geometry itself may emerge from quantum
entanglement.[11][13][14]

These protocols are designed to provide a clear, step-by-step guide for researchers to compute
the holographic entanglement entropy for a single interval in the boundary CFT dual to the BTZ
spacetime.

Il. Key Concepts and Theoretical Framework

A firm grasp of the foundational concepts is essential before proceeding to the calculation
protocol. The following table summarizes the key definitions.
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Concept

Definition

AdS/CFT Correspondence

A conjectured equivalence between a quantum
gravity theory in an Anti-de Sitter (AdS)
spacetime and a conformal field theory (CFT) on
its boundary.[1][2]

BTZ Spacetime

A (2+1)-dimensional black hole solution with a
negative cosmological constant, which is
asymptotically AdS.[9][10]

Entanglement Entropy (SA)

The von Neumann entropy of the reduced
density matrix of a subsystem A, quantifying the
entanglement between A and its complement.[7]
[15]

Ryu-Takayanagi Formula

A holographic prescription stating that the
entanglement entropy SA is given by the area of
a minimal surface yA in the bulk that is
homologous to the boundary region A, divided
by 4 times Newton's constant (GN).[4][8]

Minimal Surface (yA)

The codimension-2 surface in the bulk with the
smallest possible area that has the same
boundary as the region A on the AdS boundary
(0yA = 0A).[7][16] In 3D AdS (like BTZ), this

minimal surface is a geodesic.[15]

The calculation hinges on the Ryu-Takayanagi formula, whose components are detailed below.
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Component Description

The entanglement entropy of the boundary

SA _
region A.

The proper area (in this 3D case, the length) of
Area(yA) the minimal surface yA in the bulk BTZ

spacetime.

The 3-dimensional Newton's gravitational

GN(3)
constant.

Formula SA = Area(yA) / (4GN(3))

lll. Protocol for Calculating Entanglement Entropy in
BTZ Spacetime

This protocol details the computational steps to calculate the entanglement entropy of a single
spatial interval of length | on the boundary of a static, non-rotating BTZ black hole.

Theoretical Materials and Setup

o BTZ Metric: The geometry of the bulk spacetime is described by the BTZ metric. For a static,
non-rotating BTZ black hole, the metric is given by:

ds? = - (r? - r+2) dtz + (r? - r+2)-1 dr? + r2 d?

(Note: The AdS radius L is set to 1 for simplicity).

Parameter Description

The radial coordinate in the bulk. The boundary

isatr - oo,

t, @ The time and angular coordinates.

The radius of the event horizon, related to the

r+
black hole mass (M) by M = r+2/ (8GN(3)).
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» Boundary Region (A): A single interval of angular width Ag = | on the spatial circle at a
constant time slice on the boundary (r — ).

Workflow for Calculation

The overall workflow for the calculation is depicted below.
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Boundary CFT Setup

1. Define Boundary Region A
(Interval of length 1)

Bulk Gravity Calculation

2. Define BTZ Spacetime Metric

3. Parameterize Bulk Geodesic y_A
(Anchored at endpoints of A)

4. Write Down Length Functional
Lly_A]

5. Solve Euler-Lagrange Equations
(Find minimal length path)

6. Calculate Regularized Length
of the Geodesic

Holographi¢ Dictionary

7. Apply Ryu-Takayanagi Formula
S_A =Length(y_A)/4G_N

Click to download full resolution via product page

Caption: Workflow for Holographic Entanglement Entropy Calculation.
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Step-by-Step Computational Protocol

o Define the Boundary Interval:
o On the boundary (r — ), consider a constant time slice (t = const).

o Define the interval Ato lie from @ = -I/2 to ¢ = +I/2. The endpoints of this interval are the
anchoring points for our bulk geodesic.

o Parameterize the Bulk Geodesic (Minimal Surface):

o In the (2+1)-dimensional BTZ spacetime, the codimension-2 minimal surface is a
spacelike geodesic.

o We can parameterize this geodesic as r = r(¢). Due to symmetry, the geodesic will be
symmetric around ¢ = 0, with its turning point (closest approach to the horizon) at r = r* at
¢=0.

e Write the Length Functional:

o The length element dL for a curve r(@) at constant t is given by the metric: dL2 = (12 - r+2)-1
drz + r2 dg?

o The total length is the integral of dL: L = [ dg V((r2 - r+2)-1 (dr/d@)? + r2)
» Solve for the Geodesic:

o This is a standard variational problem. The conserved quantity associated with the -
translation symmetry simplifies the problem.

o Solving the Euler-Lagrange equation for the length functional yields the trajectory of the
geodesic. The solution is:

r(@) = r+ cosh( (r*/r+) * (¢ - 90) )
where r* is the turning point.

o The relationship between the interval length | and the turning point r* is given by:
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1/2 = froo dr / (r V( (r3/r?) (r2-r+2) - (r2-r+2) ) )

This simplifies to:

| = (2/r+) * arctanh(r+/r) or r = r+ coth(r+l/2)
e Calculate the Regularized Length:

o The length of the geodesic is divergent as it approaches the boundary (r — ). Thisis a
UV divergence in the dual CFT.

o We regulate this by introducing a cutoff at a large radial distance, r = rmax.

o The regularized length is calculated by integrating the length element along the geodesic
from the turning point r* to rmax (and multiplying by 2 for symmetry):

Lreg = 2 Jrrmax dr /N( (r3/r?) (r2-r+2) - (r2-r+2) )
o The result of this integration is:
Lreg = 2 log(2rmax/r+) - 2 log(sinh(r+/2))

o The divergent term, 2 log(2rmax/r+), is universal and can be subtracted off, leaving the
finite piece.

o Apply the Ryu-Takayanagi Formula:
o The entanglement entropy SA is the finite part of the regularized length divided by 4GN(3).
o SA=(1/(4GN(3))) * [2 log( (2r+/d) sinh(r+/2) )]
(Here, the cutoff has been related to the CFT UV cutoff d).

o A common expression relates the central charge c of the 2D CFT to the AdS radius (L=1)
and Newton's constant: ¢ = 3L/ (2GN(3)) = 3/ (2GN(3)).

o Substituting this in, the final result is:

SA = (c/3) log[ (B/1td) sinh(Ttl/B) ]
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where 3 = 21t/r+ is the inverse temperature of the boundary CFT.

IV. Data Summary and Visualization
Quantitative Results

The final formula for the entanglement entropy of a single interval in a 2D CFT at finite

temperature, as calculated from its BTZ dual, is summarized below.

Configuration

Entanglement Entropy
Formula

Parameters

Single Interval of length |

SA = (c/3) log[ (B/1td) sinh(Ttl/
B)]

c: Central charge of the CFT[3:
Inverse Temperature (B =
1/T)d: UV cutoff in the CFTI:

Length of the spatial interval

Short Interval Limit (I << 3)

SA = (c/3) log(I/3)

This recovers the vacuum
entanglement entropy formula

for a single interval.

Long Interval Limit (I >> (3)

SA=(1c/ (3p)) |

The entropy grows linearly with
the size of the region,
exhibiting an extensive,
thermal character. This is
proportional to the thermal

entropy density.

Conceptual Diagrams

The following diagrams illustrate the core concepts of the holographic calculation.
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Caption: Geometric setup for the holographic calculation.
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Caption: The AJS/CFT correspondence as a duality.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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